Cas no 2034474-97-8 (N-[2-(4-fluorophenoxy)ethyl]-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide)

• Product Name: N-[2-(4-fluorophenoxy)ethyl]-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
• CAS No: 2034474-97-8
• MF: C₁₇H₁₉FN₄O₂
• MW: 330.3568
• CID: 5351219
• Update Time: 2025-08-05

N-[2-(4-fluorophenoxy)ethyl]-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenoxy)ethyl]-6-pyrrolidin-1-ylpyrimidine-4-carboxamide
• N-(2-(4-fluorophenoxy)ethyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
• N-[2-(4-fluorophenoxy)ethyl]-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C17H19FN4O2/c18-13-3-5-14(6-4-13)24-10-7-19-17(23)15-11-16(21-12-20-15)22-8-1-2-9-22/h3-6,11-12H,1-2,7-10H2,(H,19,23)
• InChI Key： QBMSWRGUVOPWHK-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])N([H])C(C1=C([H])C(=NC([H])=N1)N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 398
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4

Additional information on N-[2-(4-fluorophenoxy)ethyl]-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

N-[2-(4-Fluorophenoxy)ethyl]-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide: A Comprehensive Overview

The compound CAS No 2034474-97-8, also known as N-[2-(4-fluorophenoxy)ethyl]-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activity. The molecule consists of a pyrimidine ring, a pyrrolidine group, and a fluoro-substituted phenoxyethyl chain, which collectively contribute to its versatile chemical behavior.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and antiviral agents. The presence of the pyrrolidine group in this compound adds further complexity to its structure, potentially enhancing its bioavailability and stability. The fluoro-substituted phenoxyethyl chain introduces additional electronic and steric effects, which can be crucial for optimizing the compound's interaction with biological targets.

One of the most notable aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cellular signaling pathways, making them prime targets for therapeutic intervention in diseases such as cancer and inflammatory disorders. Research has shown that the structural features of N-[2-(4-fluorophenoxy)ethyl]-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide make it a promising candidate for inhibiting specific kinase activities. The pyrimidine ring, in particular, is known to interact favorably with the ATP-binding pocket of kinases, a key mechanism for inhibition.

In addition to its kinase inhibitory potential, this compound has also been explored for its antiviral properties. Viral infections remain a significant global health challenge, and the development of novel antiviral agents is an ongoing priority in medicinal chemistry. The unique combination of functional groups in this compound may provide a basis for designing drugs that target viral replication machinery or modulate host immune responses.

The synthesis of CAS No 2034474-97-8 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the pyrimidine ring through condensation reactions, followed by the introduction of the pyrrolidine and fluoro-substituted phenoxyethyl groups via nucleophilic substitution or coupling reactions. Optimization of these steps is critical to achieving high yields and ensuring the purity of the final product.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding modes with various biological targets, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational tools are invaluable for guiding experimental efforts and accelerating drug discovery processes.

In conclusion, N-[2-(4-fluorophenoxy)ethyl]-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide represents a compelling example of how structural complexity can be harnessed to create molecules with diverse biological activities. Its potential as a kinase inhibitor and antiviral agent underscores its importance in contemporary drug discovery research. As ongoing studies continue to unravel its full spectrum of applications, this compound stands at the forefront of innovation in medicinal chemistry.